Cas no 87473-96-9 (1,2-Benzenedithiol, 3-bromo-)

• Product Name: 1,2-Benzenedithiol, 3-bromo-
• CAS No: 87473-96-9
• MF: C₆H₅BrS₂
• MW: 221.137898206711
• CID: 655979
• PubChem ID: 22497917
• Update Time: 2025-04-19

1,2-Benzenedithiol, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedithiol, 3-bromo-
• 3-bromobenzene-1,2-dithiol
• 87473-96-9
• SCHEMBL1968056
• DTXSID10626235

• Inchi： 1S/C6H5BrS2/c7-4-2-1-3-5(8)6(4)9/h1-3,8-9H
• InChI Key： UCWPQWFMUHVRKX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1S)S

Computed Properties

• Exact Mass: 219.90161g/mol
• Monoisotopic Mass: 219.90161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols